Cas no 1806985-78-3 (4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine)

4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine is a highly functionalized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a difluoromethyl group at the 4-position, an iodo substituent at the 2-position, a nitro group at the 3-position, and a trifluoromethyl group at the 5-position, providing multiple reactive sites for further chemical modifications. The presence of fluorine and iodine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the synthesis of complex heterocyclic compounds. The electron-withdrawing nitro and trifluoromethyl groups contribute to its reactivity in nucleophilic aromatic substitution reactions. This compound is particularly valuable in the development of bioactive molecules due to its unique combination of substituents, which can influence lipophilicity, metabolic stability, and binding affinity. Its high purity and well-defined structure make it a reliable intermediate for research and industrial applications.

4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine structure

1806985-78-3 structure

Product Name:4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine

CAS No:1806985-78-3

MF:C₇H₂F₅IN₂O₂

MW:367.999471187592

CID:4804298

Update Time:2025-07-02

4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine
- Inchi： 1S/C7H2F5IN2O2/c8-5(9)3-2(7(10,11)12)1-14-6(13)4(3)15(16)17/h1,5H
- InChI Key： ALLVYFDVONJXLO-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(F)F)=C(C=N1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 295
XLogP3: 2.9
Topological Polar Surface Area: 58.7

4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021811-250mg	4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine	1806985-78-3	95%	250mg	$1,038.80	2022-03-31
Alichem	A029021811-500mg	4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine	1806985-78-3	95%	500mg	$1,651.30	2022-03-31
Alichem	A029021811-1g	4-(Difluoromethyl)-2-iodo-3-nitro-5-(trifluoromethyl)pyridine	1806985-78-3	95%	1g	$2,808.15	2022-03-31